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Compound of Interest

Compound Name: Aspartic acid methyl ester

Cat. No.: B12188933

Get Quote

Physicochemical Profiling, Solubility Landscapes, and Handling Protocols

Executive Summary
L-Aspartic acid

-methyl ester (H-Asp(OMe)-OH), typically supplied as the hydrochloride salt (CAS: 16856-13-
6), is a critical intermediate in peptide synthesis and the manufacturing of active
pharmaceutical ingredients (APIs), including the sweetener Aspartame and various protease
inhibitors.[1] Its utility hinges on a specific solubility profile: high solubility in polar protic
solvents (water, methanol) and insolubility in non-polar organics (ether, hexane). This
differential solubility is the basis for its purification via recrystallization.

This guide provides an authoritative analysis of the solubility thermodynamics, regioselective

synthesis, and stability concerns (hydrolysis/cyclization) required for high-fidelity applications in

drug development.

Physicochemical Identity & Properties[1][2][3][4][5]
[6]
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The solubility behavior of aspartic acid methyl ester is dictated by its ionic state. While the

free base exists as a zwitterion, the commercial reagent is almost exclusively the hydrochloride

salt, which dramatically alters its dissolution kinetics.

Property Specification

Compound Name
L-Aspartic acid

-methyl ester hydrochloride

CAS Number 16856-13-6

Molecular Formula

Molecular Weight 183.59 g/mol

Structure
-ester (side chain),

-carboxylic acid (free)

pKa Values

-COOH: ~2.0,

-NH

: ~9.6 (Est.)

Appearance White crystalline powder

Storage -20°C, hygroscopic (Store under inert gas)
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Critical Note on Isomers: "Aspartic acid methyl ester" usually refers to the

-isomer (4-methyl ester). The

-isomer (1-methyl ester) is less common and used for C-terminal modifications. This

guide focuses on the

-isomer unless noted.

Solubility Landscape
The solubility of L-Aspartic acid

-methyl ester HCl follows a "Polarity-Ionic Strength" gradient. It behaves as a typical amino acid
salt: highly soluble in high-dielectric solvents, sparingly soluble in alcohols with longer chains,
and insoluble in non-polar solvents.

Quantitative Solubility Data
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Solvent Solubility Status
Concentration
Limit (Approx.)

Mechanistic Insight

Water (

)
Highly Soluble > 500 mg/mL

Ionic dipole

interactions dominate;

rapid dissolution.

Methanol (MeOH) Soluble ~200 mg/mL

Soluble due to H-

bonding; used as the

primary reaction

solvent.

DMSO Highly Soluble
~100 mg/mL (544

mM)

Excellent for stock

solutions; requires

sonication.[2]

Ethanol (EtOH) Sparingly Soluble < 10 mg/mL

Dielectric constant is

too low to support the

salt lattice.

Diethyl Ether Insoluble < 0.1 mg/mL

Used as an anti-

solvent for

precipitation/crystalliz

ation.

Dichloromethane Insoluble Negligible

The HCl salt is too

polar; requires

protecting groups

(e.g., Boc/Fmoc) for

solubility.

Thermodynamics of Dissolution
Endothermic Process: Dissolution in water and methanol is generally endothermic; heating

facilitates saturation, which is critical for recrystallization protocols.

Salting Out: High ionic strength buffers can decrease solubility, though this is rarely a limiting

factor compared to pH effects.
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Experimental Protocol: Purification via
Recrystallization
The most effective purification method exploits the differential solubility between Methanol

(solvent) and Diethyl Ether (anti-solvent). This protocol removes unreacted aspartic acid

(insoluble in MeOH) and dimethyl ester byproducts (soluble in Ether).

Reagents Required[1][7][8][9]
Crude L-Aspartic acid

-methyl ester HCl[3][4]

Anhydrous Methanol (MeOH)

Anhydrous Diethyl Ether (

)

Thionyl Chloride (

) – If performing synthesis in situ

Step-by-Step Methodology
Dissolution:

Suspend crude solid in minimal volume of anhydrous Methanol at room temperature.

Note: If synthesizing, this is the reaction mixture after

addition.

Filtration (Critical): Filter the solution to remove any unreacted L-Aspartic acid, which is

significantly less soluble in Methanol than the ester HCl.

Crystallization:

Cool the clear Methanol filtrate to -10°C to 0°C.
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Slowly add cold Diethyl Ether (Volume ratio 1:3 MeOH:Ether) with gentle stirring.

Observation: A white precipitate (needles) should form immediately.

Isolation:

Allow the mixture to stand at 0°C for 30 minutes to maximize yield.

Filter the crystals under vacuum (Buchner funnel).

Wash the cake 2x with cold Diethyl Ether to remove residual acidity and moisture.

Drying:

Dry under high vacuum over

or KOH pellets to remove trace HCl and solvent.

Target Yield: ~90-95%.

Melting Point Check: Target range 174-177°C.

Stability & Degradation Pathways
The solubility advantage of the methyl ester comes with a stability trade-off. In aqueous

solution, the compound is susceptible to two primary degradation pathways: Hydrolysis and

Diketo-piperazine (DKP) Formation (if coupled).

Hydrolysis (pH Dependent)
The ester bond is labile. Stability is highest at acidic pH (< 3.0).

Acidic pH: Stable for days at 4°C.

Neutral/Basic pH (> 7.0): Rapid hydrolysis occurs, regenerating L-Aspartic acid and

Methanol. This reaction is driven by hydroxide ion nucleophilicity.

Regioselectivity & Isomerization
During synthesis or storage in solution, the
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-ester can undergo transesterification or migration to the

-position, although the

-form is kinetically favored in methanolic HCl.

Visualization: Synthesis and Degradation Logic

Purification Logic
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Caption: Figure 1. Reaction pathways for L-Aspartic acid esterification and purification logic.

Green nodes indicate the target product; Red indicates degradation/starting material.

Application in Solid Phase Peptide Synthesis
(SPPS)[7]
When using H-Asp(OMe)-OH in SPPS, solubility in DMF (Dimethylformamide) is the limiting

factor for coupling reactions.

Stock Preparation: Dissolve the HCl salt in DMF.

Neutralization: The HCl salt must be neutralized in situ with a tertiary base (e.g., DIEA or

NMM) to release the nucleophilic amine.

Caution: Premature neutralization in the absence of the activated carboxylic acid

component can lead to dimerization or DKP formation.
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Coupling: Pre-activate the incoming amino acid (e.g., Fmoc-Xaa-OH) before adding the

neutralized Asp-methyl ester solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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